N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine

• Molecular Formula: C16H17Cl2N5OS
• Molecular Weight: 398.3 g/mol
• IUPAC Name: N-[[5-(2,5-dichlorophenyl)furan-2-yl]methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C16H17Cl2N5OS/c1-23-16(20-21-22-23)25-8-2-7-19-10-12-4-6-15(24-12)13-9-11(17)3-5-14(13)18/h3-6,9,19H,2,7-8,10H2,1H3
• InChI Key: UUKWEDMDXLQKIF-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCCNCC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl

Description

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine, also known as DMF-T, is a novel compound with potential applications in the field of medicinal chemistry. The compound has been synthesized using a variety of methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine is not fully understood. However, studies have suggested that the compound may work by inhibiting certain enzymes involved in cancer cell growth and inflammation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit cancer cell growth by inducing apoptosis and inhibiting certain enzymes involved in cancer cell growth. This compound has also been shown to reduce inflammation by inhibiting the production of certain cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has several advantages for lab experiments, including its ability to inhibit cancer cell growth and reduce inflammation. However, the compound has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine research. One area of research involves further studies to determine the safety and efficacy of the compound in animal models and humans. Another area of research involves the development of new synthesis methods to increase the yield and purity of this compound. Additionally, studies are needed to determine the optimal dosage and administration route for this compound in order to maximize its potential therapeutic benefits. Finally, further studies are needed to determine the potential applications of this compound in other areas of medicine, such as neurodegenerative diseases and autoimmune disorders.
Conclusion
This compound is a novel compound with potential applications in the field of medicinal chemistry. The compound has been synthesized using several methods and has shown promising results in scientific research. This compound has been shown to have anticancer and anti-inflammatory properties, with potential applications in the treatment of cancer and other diseases. However, further studies are needed to determine the safety and efficacy of the compound in animal models and humans.

Synthesis Methods

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been synthesized using several methods, including the reaction of 5-(2,5-dichlorophenyl)furan-2-carbaldehyde with 3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine in the presence of a base. Another method involves the reaction of 5-(2,5-dichlorophenyl)furan-2-carbaldehyde with 3-mercapto-1-methyl-5-tetrazolylpropan-1-amine in the presence of a base. The yield of this compound varies depending on the method used, with some methods yielding higher purity and yield than others.

Scientific Research Applications

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been the subject of several scientific research studies, with potential applications in the field of medicinal chemistry. The compound has been shown to have anticancer activity, with studies demonstrating its ability to inhibit tumor growth in vitro and in vivo. This compound has also been shown to have anti-inflammatory properties, with studies demonstrating its ability to reduce inflammation in animal models.